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Compound of Interest

Compound Name: C29H27N2O10P

CAS No.: 396717-61-6; 90776-59-3

Cat. No.: B2462356

Get Quote

Compound: 4-Nitrobenzyl (4R,5S,6S)-3-[(diphenylphosphono)oxy]-6-[(R)-1-hydroxyethyl]-4-

methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate Formula: C₂₉H₂₇N₂O₁₀P CAS

Registry Number: 90776-59-3 Common Name: MAP (Methyl-carbapenem Active Phosphate)[1]

[2][3]

Executive Summary & Strategic Importance
This technical guide details the synthesis and characterization of the Enol Phosphate

Intermediate (MAP), a critical precursor in the industrial manufacturing of Meropenem and

Doripenem.

In the context of carbapenem drug development, the C2 molecule (the keto-ester) is unreactive

toward nucleophilic substitution.[2] To attach the characteristic pyrrolidinyl-thio side chain of

Meropenem, the C2-ketone must be activated.[2] The formation of the diphenyl phosphate

ester (C₂₉H₂₇N₂O₁₀P) transforms the C2 position into a highly reactive vinyl phosphate

electrophile.
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Why this specific intermediate?

Leaving Group Balance: The diphenyl phosphate group provides an optimal balance

between reactivity (sufficient to react with thiols) and stability (isolable as a crystalline solid),

unlike triflates (too unstable) or mesylates (insufficiently reactive).[2]

Stereochemical Integrity: The reaction conditions preserve the fragile (4R,5S,6S)

configuration essential for biological activity.[2]

Purification: The high molecular weight and aromatic nature of the diphenyl and p-nitrobenzyl

(PNB) groups facilitate crystallization, removing impurities prior to the final expensive

coupling step.

Retrosynthetic Analysis & Reaction Pathway
The synthesis of MAP is driven by the base-promoted enolization of the keto-ester precursor,

followed by "trapping" with diphenyl chlorophosphate.[2]

Reaction Logic
Enolization: A non-nucleophilic base (DIPEA) deprotonates the C3-position of the keto-ester.

[2]

O-Phosphorylation: The resulting enolate attacks the phosphorus center of diphenyl

chlorophosphate.[2]

Elimination: Chloride is displaced, yielding the stable enol phosphate.

Visualization of Synthesis Pathway
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Figure 1: Activation of the Carbapenem Core via Enol Phosphorylation
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Figure 1: The conversion of the keto-ester to the activated vinyl phosphate (MAP).[2]

Detailed Experimental Protocol
Safety Warning:Diphenyl chlorophosphate is corrosive and toxic.[2] The PNB group is a

potential sensitizer. All operations must be performed in a fume hood with moisture exclusion.

Materials
Substrate: 4-Nitrobenzyl (4R,5S,6S)-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-3-one-2-

carboxylate (Keto-ester).[2]

Phosphorylating Agent: Diphenyl chlorophosphate (1.1 - 1.2 equivalents).[2]

Base: Diisopropylethylamine (DIPEA) (1.2 equivalents).[2] Note: DIPEA is preferred over

Triethylamine to minimize nucleophilic attack on the β-lactam ring.[2]

Solvent: Acetonitrile (MeCN) (Dry, <0.05% water).[2]

Catalyst: 4-Dimethylaminopyridine (DMAP) (0.05 eq, optional, accelerates reaction).[2]

Step-by-Step Methodology
Setup: Charge a dry reactor with the Keto-ester precursor (1.0 eq) and anhydrous

Acetonitrile (10 volumes). Cool the suspension to -10°C.
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Causality: Low temperature is critical to prevent the degradation of the strained β-lactam

ring and to control the regioselectivity of the phosphorylation.

Base Addition: Add DIPEA (1.2 eq) dropwise over 30 minutes, maintaining internal

temperature < -5°C.

Observation: The suspension will clear as the enolate forms.

Phosphorylation: Add Diphenyl chlorophosphate (1.1 eq) dropwise over 45 minutes.

Critical Control Point: Exothermic reaction.[2] Ensure cooling capacity is sufficient.

Reaction Monitoring: Stir at 0°C for 2–4 hours. Monitor by HPLC (C18 column).

Endpoint: < 1% residual Keto-ester.[2]

Quench & Workup: Pour the reaction mixture into a cold phosphate buffer (pH 6.5). Extract

with Ethyl Acetate.

Note: Avoid highly acidic or basic washes, which can hydrolyze the enol phosphate or

open the β-lactam.

Crystallization: Concentrate the organic layer. Add Isopropanol (IPA) as an anti-solvent to

induce crystallization.[2]

Isolation: Filter the white crystalline solid, wash with cold IPA, and dry under vacuum at 40°C.

Characterization & Quality Control
The identity of C₂₉H₂₇N₂O₁₀P must be confirmed using orthogonal analytical methods. The ³¹P

NMR is the most diagnostic tool for this specific intermediate.

Nuclear Magnetic Resonance (NMR)
Solvent: CDCl₃ or DMSO-d₆[2]
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Nucleus
Chemical Shift
(δ)

Multiplicity Assignment
Structural
Insight

³¹P
-12.5 to -13.5

ppm
Singlet Phosphate Ester

Diagnostic:

Confirms

formation of the

enol phosphate.

[2] Absence of

signal at +5 ppm

(hydrolysis

product) or -20

ppm

(pyrophosphate

impurity).[2]

¹H 8.24, 7.68 Doublets (ABq) PNB Aromatics

Confirms the

protecting group

integrity.[2]

¹H 7.10 - 7.40 Multiplet Diphenyl Group

Integration

should match 10

protons (2x

Phenyl).[2]

¹H 1.18 Doublet 4-Methyl

Confirms the β-

methyl

configuration

(essential for

Meropenem

stability against

DHP-I).[2]

¹H 1.15 Doublet
Hydroxyethyl

CH3

Side chain

stereochemistry.

[2]

HPLC Purity Profile
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 150 x 4.6 mm, 5µm).[2]
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Mobile Phase: Gradient of 0.1% H₃PO₄ (aq) / Acetonitrile.[2]

Detection: UV at 254 nm (PNB absorption) and 210 nm.[2]

Retention Time: MAP typically elutes later than the keto-ester due to the lipophilic diphenyl

phosphate group.[2]

Acceptance Criteria: Purity > 98.0% Area; Single largest impurity < 0.5%.[2]

Mass Spectrometry[2]
Method: ESI-MS (Positive Mode).[2]

Expected Mass: [M+H]⁺ = 595.14 Da.

Fragmentations: Loss of Diphenyl phosphate (250 Da) is a common fragmentation pathway.

[2]

Critical Process Parameters (CPP) &
Troubleshooting
The synthesis of C₂₉H₂₇N₂O₁₀P is a self-validating system if the following parameters are

controlled:
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Figure 2: Impact of Critical Process Parameters on Product Quality.

Troubleshooting Table
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Issue Probable Cause Corrective Action

Low Yield
High water content in MeCN.

[2]

Karl Fischer titration of solvent

before use; dry solvent over

molecular sieves.

Impurity at RRT 0.8 Unreacted Keto-ester.[2]

Increase Diphenyl

chlorophosphate to 1.2 eq;

extend reaction time.

Impurity at RRT 1.2 Dimer formation.

Control base addition rate;

ensure strict temperature

control during addition.

Oiling out Residual solvent/impurities.[2]
Recrystallize from Ethyl

Acetate/Hexane or IPA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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